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Compound of Interest

Compound Name: 2-Hydroxy-4-iodobenzaldehyde

Cat. No.: B1592207 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed procedures for the safe disposal of 2-Hydroxy-4-
iodobenzaldehyde, ensuring compliance with safety protocols and regulatory requirements.

Disclaimer: This document provides general guidance. Always consult your institution's

Environmental Health and Safety (EHS) office and adhere to all local, state, and federal

regulations regarding hazardous waste disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all necessary personal protective

equipment (PPE) is worn and that the work area is properly equipped.

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and a lab coat.[1] If there is a risk of dust inhalation, use a NIOSH-

approved respirator.

Ventilation: Always handle 2-Hydroxy-4-iodobenzaldehyde in a well-ventilated area,

preferably within a chemical fume hood.[1][2]

Spill Preparedness: Have a chemical spill kit readily available. In case of a small spill, sweep

up the solid material, avoiding dust formation, and place it into a suitable, labeled container

for disposal.[1] For large spills, evacuate the area and contact your EHS office immediately.
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Quantitative Safety Data Summary
The following table summarizes key safety information for handling 2-Hydroxy-4-
iodobenzaldehyde and similar compounds.

Parameter Value/Information Source

Appearance Solid [3]

Molecular Formula C₇H₅IO₂ [3]

Molecular Weight 248.02 g/mol [4]

Storage Temperature 2-8°C, under inert gas [5][6]

Incompatible Materials
Strong oxidizing agents,

Strong bases
[1][7]

Hazard Statements

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation.

[1][2]

Step-by-Step Disposal Protocol
The disposal of 2-Hydroxy-4-iodobenzaldehyde must be managed as hazardous chemical

waste. As a halogenated organic compound, it requires specific disposal procedures and must

not be mixed with non-halogenated waste.[8]

Experimental Protocol for Waste Collection:

Waste Segregation: Designate a specific, clearly labeled hazardous waste container for

"Halogenated Organic Solids." Never mix this waste with non-halogenated chemical waste.

[8]

Containerization: Use a compatible, sealable container for collecting the waste. It is

recommended not to fill the container beyond 80% of its capacity to prevent spills and allow

for expansion.[8]
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Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Hydroxy-4-iodobenzaldehyde," and a description of the associated

hazards (e.g., Irritant, Harmful).[8]

Collection of Waste:

Solid Waste: Carefully transfer any unwanted solid 2-Hydroxy-4-iodobenzaldehyde into

the designated waste container using a clean scoop or spatula. Avoid creating dust.

Contaminated Materials: Any materials used in handling the chemical, such as

contaminated gloves, weigh boats, or paper towels, should also be placed in the

hazardous waste container.

Rinsate: If rinsing glassware that contained the compound, use a minimal amount of a

suitable solvent (e.g., acetone or ethanol). The rinsate must be collected in a separate,

labeled container for "Halogenated Organic Liquid Waste." Do not dispose of the rinsate

down the drain.[1]

Temporary Storage: Store the sealed hazardous waste container in a cool, dry, and well-

ventilated secondary containment area, away from incompatible materials.[8]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's EHS office or a licensed professional waste disposal service.[7][8]

Ensure that all disposal activities are in full compliance with regulatory requirements.

Disposal Process Workflow
The following diagram illustrates the logical flow for the proper disposal of 2-Hydroxy-4-
iodobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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